Cas no 2033-45-6 (3,5-Dimethyl-4-iodopyrazole)
3,5-Dimethyl-4-iodopyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with methyl groups at the 3- and 5-positions and an iodine atom at the 4-position. This structure lends itself to versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and coordination complexes. The iodine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings. The methyl groups contribute to steric stability, improving selectivity in derivatization. With high purity and consistent performance, it is a valuable intermediate for researchers developing novel compounds in medicinal and materials chemistry. Its stability under standard conditions ensures reliable handling and storage.
3,5-Dimethyl-4-iodopyrazole structure
Product Name:3,5-Dimethyl-4-iodopyrazole
CAS No:2033-45-6
MF:C5H7IN2
MW:222.026952981949
MDL:MFCD00040247
CID:42331
PubChem ID:97115
Update Time:2025-06-07
3,5-Dimethyl-4-iodopyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-iodopyrazole
- 4-iodo-3,5-dimethyl-1H-pyrazole
- 3,5-Dimethyl-4-iodo-1H-pyrazole
- 4-Iodo-3,5-dimethylpyrazole
- 3,5-Dimethyl-4-lodopyrazole
- 4-iodo-3,5-dimethyl-1H-pyrazole(SALTDATA: FREE)
- 4-Jod-3,5-dimethyl-1H-pyrazol
- Pyrazole,3,5-dimethyl-4-iodo
- FT-0618768
- Pyrazole, 3,5-dimethyl-4-iodo-
- BB 0258172
- MZZXIXHKDJNBJQ-UHFFFAOYSA-N
- EN300-231917
- 5-23-05-00159 (Beilstein Handbook Reference)
- A4424
- 2033-45-6
- DS-12836
- NSC-100887
- AM20090154
- SY005941
- AB01331761-02
- MFCD00040247
- 4-iodo-3,5-dimethyl pyrazole
- SCHEMBL1205854
- BRN 0108535
- NSC100887
- NCIOpen2_006773
- 4-Iodo-3,5-dimethyl-1H-pyrazole, 97%
- DTXSID30174228
- L2H8B6U6QJ
- AKOS002657058
- AC-4815
- J-013223
- NSC 100887
- NCGC00339610-01
- AH-034/06267052
- UNII-L2H8B6U6QJ
- 3,5-Dimethyl-4-iodo-1H-pyrazole, 97%
- CS-W002184
- 1H-Pyrazole, 4-iodo-3,5-dimethyl-
- I0771
- 4-Iodo-3,5-dimethyl-pyrazole
- CHEMBL5192672
- pyrazole, 4-iodo-3,5-dimethyl-
- STK074000
- ALBB-000005
- DB-006310
-
- MDL： MFCD00040247
- Inchi： 1S/C5H7IN2/c1-3-5(6)4(2)8-7-3/h1-2H3,(H,7,8)
- InChI Key： MZZXIXHKDJNBJQ-UHFFFAOYSA-N
- SMILES： IC1C(C)=NNC=1C
Computed Properties
- Exact Mass: 221.96500
- Monoisotopic Mass: 221.965
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 86.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Color/Form: powder
- Density: 1.9200
- Melting Point: 138.0 to 142.0 deg-C
- Boiling Point: 203.2°C at 760 mmHg
- Flash Point: 133.6℃
- Refractive Index: 1.633
- PSA: 28.68000
- LogP: 1.63110
- Sensitiveness: Light Sensitive
- λmax: 223(EtOH)(lit.)
- Solubility: Insoluble in water
3,5-Dimethyl-4-iodopyrazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 37/38-41
- Safety Instruction： S24/25-S39-S26
- RTECS：UQ6517000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Keep in dark place,Sealed in dry,2-8°C
- Safety Term：S24/25
- Risk Phrases：R37/38; R41
3,5-Dimethyl-4-iodopyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-Dimethyl-4-iodopyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 683523-1G |
3,5-Dimethyl-4-iodopyrazole |
2033-45-6 | 97% | 1G |
￥655.21 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 683523-5G |
3,5-Dimethyl-4-iodopyrazole |
2033-45-6 | 5g |
¥1052.22 | 2023-11-29 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807146-25g |
3,5-Dimethyl-4-iodo-1H-pyrazole |
2033-45-6 | 97% | 25g |
185.00 | 2021-05-17 | |
| Fluorochem | 067389-1g |
4-Iodo-3,5-dimethyl-1H-pyrazole |
2033-45-6 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 067389-10g |
4-Iodo-3,5-dimethyl-1H-pyrazole |
2033-45-6 | 97% | 10g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 067389-25g |
4-Iodo-3,5-dimethyl-1H-pyrazole |
2033-45-6 | 97% | 25g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 067389-100g |
4-Iodo-3,5-dimethyl-1H-pyrazole |
2033-45-6 | 97% | 100g |
￡88.00 | 2022-03-01 | |
| TRC | D474208-250mg |
3,5-Dimethyl-4-iodopyrazole |
2033-45-6 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D474208-500mg |
3,5-Dimethyl-4-iodopyrazole |
2033-45-6 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | D474208-2.5g |
3,5-Dimethyl-4-iodopyrazole |
2033-45-6 | 2.5g |
$ 80.00 | 2022-06-02 |
3,5-Dimethyl-4-iodopyrazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2033-45-6)3,5-Dimethyl-4-iodopyrazole
Order Number:A4424
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):235.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2033-45-6)3,5-Dimethyl-4-iodopyrazole
Order Number:sfd12776
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2033-45-6)3,5-二甲基-4-碘吡唑
Order Number:LE5870554
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
3,5-Dimethyl-4-iodopyrazole Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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